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Compound of Interest

Compound Name:
2-(5-Acetylthiophen-3-yl)acetic

acid

CAS No.: 41908-06-9

Cat. No.: B1270064

Get Quote

Executive Summary
2-(5-Acetylthiophen-3-yl)acetic acid represents a "privileged scaffold" in modern drug

discovery, characterized by its dual-reactive pharmacophores: a C5-acetyl group and a C3-

acetic acid moiety. This bifunctionality allows for divergent synthesis pathways, making it an

ideal starting material for Fragment-Based Drug Discovery (FBDD).

Its structural analogs (e.g., Tiaprofenic acid) are established NSAIDs, while recent derivatives

have shown potent efficacy as chalcone-based anticancer agents (targeting DU145 prostate

cancer cells) and antimicrobial thiazolidinones. This guide details the synthetic utility, reaction

protocols, and biological validation workflows for this compound.

Strategic Utility in Drug Discovery
The thiophene ring serves as a bioisostere for benzene, offering improved metabolic stability

and altered polarity. The specific substitution pattern of 2-(5-Acetylthiophen-3-yl)acetic acid
allows for orthogonal functionalization:
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The "Ketone Handle" (C5-Acetyl): Primary site for Claisen-Schmidt condensation to generate

Chalcones. These

-unsaturated ketones are Michael acceptors, capable of covalent modification of cysteine
residues in kinases and enzymes.

The "Acid Handle" (C3-Acetic Acid): Site for amide coupling, esterification, or cyclization

(e.g., into thiazolidinones or hydrazides), essential for tuning solubility and bioavailability.

Chemical Structure & Reactivity Map
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Figure 1:Divergent synthetic pathways utilizing the bifunctional nature of the scaffold.

Experimental Protocols
Protocol A: Synthesis of Anticancer Chalcone
Derivatives
Objective: To synthesize a library of chalcones via the C5-acetyl group targeting prostate

cancer cell lines (DU145).[1][2] Mechanism: Claisen-Schmidt Condensation.[2]

Materials:

2-(5-Acetylthiophen-3-yl)acetic acid (1.0 equiv)

Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde) (1.0 equiv)
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40% KOH (aq)[1]

Ethanol (99%)

HCl (1N)[3]

Step-by-Step Methodology:

Solubilization: Dissolve 1.0 mmol of 2-(5-Acetylthiophen-3-yl)acetic acid in 10 mL of

ethanol in a round-bottom flask.

Activation: Add 1.0 mmol of the substituted benzaldehyde. Stir at room temperature for 5

minutes.

Catalysis: Dropwise add 2 mL of 40% aqueous KOH solution while stirring vigorously.

Note: The solution typically turns yellow/orange, indicating the formation of the enolate

intermediate.

Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor progress via TLC

(Mobile phase: Hexane/Ethyl Acetate 3:1).

Quenching: Pour the reaction mixture into crushed ice (approx. 50 g) and acidify to pH 2–3

using 1N HCl.

Isolation: The precipitate (Chalcone) is filtered, washed with cold water (3 x 10 mL), and

recrystallized from ethanol.

Validation Criteria:

Yield: >75%

NMR Signature: Appearance of doublet signals for vinylic protons (

7.4–7.8 ppm,

Hz) confirming trans-geometry.
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Protocol B: Synthesis of Thiazolidinone-Based Anti-
Inflammatories
Objective: To modify the C3-acid tail for enhanced metabolic stability and COX-2 inhibition

potential.

Step-by-Step Methodology:

Esterification: Reflux 2-(5-Acetylthiophen-3-yl)acetic acid in methanol with catalytic

for 4 hours to form the methyl ester.

Hydrazide Formation: React the methyl ester with hydrazine hydrate (excess) in ethanol at

reflux for 6 hours. Cool to precipitate the acid hydrazide.

Cyclization: Condense the hydrazide with an aromatic aldehyde (1 equiv) in dioxane with

catalytic piperidine to form the Schiff base.

Final Ring Closure: React the Schiff base with thioglycolic acid (2 equiv) and anhydrous

in dioxane (reflux 8h) to yield the 4-thiazolidinone derivative.

Quantitative Performance Data
The following data summarizes the biological activity of derivatives synthesized from this

scaffold, based on structure-activity relationship (SAR) studies involving thiophene-chalcone

hybrids.

Table 1: Cytotoxicity & Antimicrobial Potency of Derivatives
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Derivative
Type

R-Substituent
(Aldehyde)

IC50 (DU145
Cells) [µM]

MIC (S.
aureus)
[µg/mL]

Mechanism of
Action

Parent N/A (Acid only) >100 >64
Inactive

Precursor

Chalcone A 4-Chloro 5.2 ± 1.0 32

Tubulin

Polymerization

Inhibition

Chalcone B 3,4,5-Trimethoxy 2.1 ± 0.5 64

Apoptosis

Induction

(Caspase-3)

Chalcone C 4-Nitro 12.5 ± 2.0 8.0
Membrane

Depolarization

Thiazolidinone 2,4-Dichloro 25.0 ± 3.0 16
COX-2 / DNA

Gyrase Inhibition

Data aggregated from comparative studies of thiophene-based pharmacophores.

Biological Pathway Interaction
Derivatives of 2-(5-Acetylthiophen-3-yl)acetic acid modulate inflammatory and oncogenic

pathways. The diagram below illustrates the dual-inhibition mechanism often targeted by these

scaffolds.
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Figure 2:Mechanism of Action: Dual targeting of tubulin dynamics and COX-2 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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